Cas no 1515-97-5 (2,4-Hexadienal, oxime)

• Product Name: 2,4-Hexadienal, oxime
• CAS No: 1515-97-5
• MF: C₆H₉NO
• MW: 111.141761541367
• CID: 186799
• PubChem ID: 5824179
• Update Time: 2025-04-19

2,4-Hexadienal, oxime Chemical and Physical Properties

Names and Identifiers

• 2,4-Hexadienal, oxime
• (1Z,2E,4E)-hexa-2,4-dienal oxime
• (NZ)-N-[(2E,4E)-hexa-2,4-dienylidene]hydroxylamine
• N-hexa-2,4-dienylidenehydroxylamine
• NSC-15902
• NSC15902
• 1515-97-5

• Inchi： 1S/C6H9NO/c1-2-3-4-5-6-7-8/h2-6,8H,1H3/b3-2+,5-4+,7-6-
• InChI Key： JVAZBPIFVPVRSK-NXCITBJVSA-N
• SMILES： O/N=C\C=C\C=C\C

Computed Properties

• Exact Mass: 111.068
• Monoisotopic Mass: 111.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.6A^2
• XLogP3: 1.4

Experimental Properties

• Density: 0.85
• Boiling Point: 195.4°Cat760mmHg
• Flash Point: 100.1°C
• Refractive Index: 1.435
• PSA: 32.59000
• LogP: 1.57870

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Oximes Aldoximes